Cas no 253-52-1 (Phthalazine)

Phthalazine Properties

Names and Identifiers

• 2,3-Benzodiazine
• Benzo[d]pyridazine
• Phthalazin
• Phthalazine
• 2,3-Diazanaphthalene
• 4,5-BENZOPYRIDAZINE
• PHZ
• β-Phenodiazine
• beta-Phenodiazine
• Benzo(d)pyridazine
• .beta.-Phenodiazine
• Phthalazine, 98%
• LFSXCDWNBUNEEM-UHFFFAOYSA-N
• 91Y28DM24N
• Benzo-orthodiazine
• 4FT
• DSSTox_RID_83482
• DSSTox_CID_29367
• DSSTox_GSID_49407
• KSC204M9N
• BIDD:GT0069
• Jsp005031
• NS
• PHTHALAZINE [USP IMPURITY]
• InChI=1/C8H6N2/c1-2-4-8-6-10-9-5-7(8)3-1/h1-6
• NSC 62484
• PHTHALAZINE [USP-RS]
• NS00027869
• NSC-63241
• CCRIS 6894
• UNII-91Y28DM24N
• AS-15090
• Q6593919
• NSC-62484
• CHEBI:36597
• Tox21_202907
• MFCD00006908
• BCP22288
• AKOS009157299
• FT-0631890
• NSC62484
• SY004474
• CAS-253-52-1
• CHEMBL1650268
• PHTHALAZINE [MI]
• Phthalazine, United States Pharmacopeia (USP) Reference Standard
• DTXSID9049407
• CS-W002016
• NCGC00260453-01
• NSC63241
• 253-52-1
• DTXCID8029367
• J-610065
• SCHEMBL8266
• EN300-50405
• AM20050061
• P0694
• EINECS 205-963-2
• 2,3Benzodiazine
• 2,3Diazanaphthalene
• 2,3-Benzodiazine; 2,3-Diazanaphthalene; Benzo[d]pyridazine; NSC 62484; NSC 63241; ss-Phenodiazine
• PHTHALAZINE (USP-RS)
• HY-W002016
• betaPhenodiazine
• PHTHALAZINE (USP IMPURITY)
• +Expand

• MDL： MFCD00006908
• InChIKey： LFSXCDWNBUNEEM-UHFFFAOYSA-N
• Inchi： 1S/C8H6N2/c1-2-4-8-6-10-9-5-7(8)3-1/h1-6H
• SMILES： N1=C([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])=N1
• BRN： 109240

Computed Properties

• Exact Mass: 130.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 130.053098
• Heavy Atom Count: 10
• Complexity: 99.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.8

Experimental Properties

• LogP: 1.62980
• PSA: 25.78000
• Merck: 7370
• Refractive Index: 1.6231 (estimate)
• Water Partition Coefficient: Soluble in water, methanol, chloroform.
• Boiling Point: 189 °C/29 mmHg(lit.)
• Melting Point: 89-92 °C (lit.)
• Flash Point: 178-180℃/15mm
• Color/Form: It is light yellow needle like crystal. It is easily soluble in water, ethanol \ methanol \ benzene \ ethyl acetate, less soluble in ether, and insoluble in petroleum ether
• pka: 3.47(at 20℃)
• Density: 1.1509 (rough estimate)

Phthalazine Security Information

• Symbol: GHS08
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H341
• Warning Statement： P280
• Storage Condition：2-8°C
• Risk Phrases： 68
• Signal Word：Warning
• TSCA：Yes

Phthalazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds